![molecular formula C12H19N5O3 B4299576 7-ethyl-8-[(3-hydroxypropyl)amino]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione](/img/structure/B4299576.png)
7-ethyl-8-[(3-hydroxypropyl)amino]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
Overview
Description
7-ethyl-8-[(3-hydroxypropyl)amino]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione is a synthetic compound that belongs to the family of xanthine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology.
Mechanism of Action
The mechanism of action of 7-ethyl-8-[(3-hydroxypropyl)amino]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione involves its ability to inhibit PDE enzymes. Specifically, this compound is a selective inhibitor of PDE4, which is primarily found in immune cells and plays a role in regulating inflammatory responses. By inhibiting PDE4, this compound can reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), leading to anti-inflammatory effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific cell types and tissues being studied. Some of the reported effects include:
- Anti-inflammatory effects: As mentioned earlier, this compound can reduce the production of pro-inflammatory cytokines, making it a potential therapeutic agent for inflammatory diseases.
- Anti-tumor effects: Studies have shown that this compound can inhibit the growth and proliferation of various cancer cell lines, including breast cancer, lung cancer, and leukemia.
- Neuroprotective effects: this compound has been shown to protect neurons from oxidative stress and apoptosis, suggesting its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
- Cardiovascular effects: this compound can increase the levels of cAMP and cGMP in cardiac cells, leading to positive inotropic and chronotropic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 7-ethyl-8-[(3-hydroxypropyl)amino]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione in lab experiments is its high potency and selectivity as a PDE4 inhibitor. This allows for precise modulation of cellular signaling pathways and physiological processes. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which may require the use of organic solvents or other solubilization methods.
Future Directions
There are several future directions for research on 7-ethyl-8-[(3-hydroxypropyl)amino]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione. Some of these include:
- Further investigation of its anti-inflammatory effects and potential use as a therapeutic agent for inflammatory diseases.
- Exploration of its neuroprotective effects and potential use in the treatment of neurodegenerative diseases.
- Development of more potent and selective PDE4 inhibitors based on the structure of this compound.
- Investigation of its effects on other physiological processes such as metabolism and immune function.
- Evaluation of its pharmacokinetics and pharmacodynamics in animal models and human subjects.
Scientific Research Applications
7-ethyl-8-[(3-hydroxypropyl)amino]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione has been used in various scientific research studies due to its ability to act as a potent inhibitor of phosphodiesterase (PDE) enzymes. PDEs are enzymes that break down cyclic nucleotides such as cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), which play important roles in regulating cellular processes such as signal transduction, gene expression, and metabolism. By inhibiting PDEs, this compound can increase the levels of cAMP and cGMP in cells, leading to various physiological effects.
properties
IUPAC Name |
7-ethyl-8-(3-hydroxypropylamino)-1,3-dimethylpurine-2,6-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N5O3/c1-4-17-8-9(14-11(17)13-6-5-7-18)15(2)12(20)16(3)10(8)19/h18H,4-7H2,1-3H3,(H,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNNPJMXYNOOUTF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(N=C1NCCCO)N(C(=O)N(C2=O)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N5O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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